Cas no 155225-26-6 (Cyclo(L-Ala-L-Ser))

• Product Name: Cyclo(L-Ala-L-Ser)
• CAS No: 155225-26-6
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• MDL: MFCD00237605
• CID: 106909
• PubChem ID: 7408476
• Update Time: 2025-11-02

Cyclo(L-Ala-L-Ser) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(hydroxymethyl)-1-methyl-, (3S)-
• (3S,6S)-3-(hydroxymethyl)-6-methylpiperazine-2,5-dione
• Cyclo(-Ala-Ser)
• Cyclo(Ala-Ser)
• Cyclo(L-Ala-L-Ser)
• (S)-2-hydroxymethyl-4-methyl-3,6-diketopiperazine
• (S)-3-hydroxymethyl-1-methylpiperazine-2,5-dione
• CYCLO(L-ALA-SER)
• (3S)-3-(HYDROXYMETHYL)-1-METHYLPIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione, 3-(hydroxymethyl)-1-methyl-, (S)- (9CI)
• Cyclo(L-Ala-L-Ser)≥ 98% (HPLC)
• 2,5-Piperazinedione, 3-(hydroxymethyl)-1-methyl-, (3S)-
• (S)-3-(Hydroxymethyl)-1-methylpiperazine-2,5-dione
• Cyclo(Ser-Ala)

• MDL： MFCD00237605
• Inchi： 1S/C6H10N2O3/c1-8-2-5(10)7-4(3-9)6(8)11/h4,9H,2-3H2,1H3,(H,7,10)/t4-/m0/s1
• InChI Key： PXFSVLTWGCOYRV-BYPYZUCNSA-N
• SMILES： N1(C)CC(=O)N[C@@H](CO)C1=O

Computed Properties

• Exact Mass: 158.06900
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 560.6°Cat760mmHg
• Flash Point: 292.8°C
• Refractive Index: 1.47
• PSA: 78.43000
• LogP: -1.36060
• pka: 12.39±0.40(Predicted)

Cyclo(L-Ala-L-Ser) Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclo(L-Ala-L-Ser)

Recent Advances in Cyclo(L-Ala-L-Ser) Research and Its Implications for Drug Development

The cyclic dipeptide Cyclo(L-Ala-L-Ser) (CAS: 155225-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its biological activities, synthetic methodologies, and emerging roles in drug discovery.

Recent studies have demonstrated that Cyclo(L-Ala-L-Ser) exhibits notable bioactivity, including antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound can modulate specific signaling pathways involved in inflammation, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. The study employed molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action, providing valuable insights into its therapeutic potential.

In addition to its biological activities, advancements in the synthetic routes for Cyclo(L-Ala-L-Ser) have been reported. Researchers have developed more efficient and scalable methods for its production, including solid-phase peptide synthesis (SPPS) and enzymatic approaches. These innovations are critical for enabling large-scale production and further pharmacological evaluation of the compound. A recent patent (US20230183234) describes an optimized enzymatic synthesis method that yields high purity Cyclo(L-Ala-L-Ser) with minimal byproducts, addressing previous challenges in its manufacturing.

Furthermore, the role of Cyclo(L-Ala-L-Ser) in drug delivery systems has been explored. Its cyclic structure and stability make it a promising candidate for peptide-based drug carriers. A 2024 study in Advanced Drug Delivery Reviews highlighted its ability to enhance the bioavailability of poorly soluble drugs, opening new avenues for its application in nanotechnology-based therapeutics. The study also noted the compound's low toxicity profile, a crucial factor for its clinical translation.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and pharmacodynamics of Cyclo(L-Ala-L-Ser). Ongoing research is focused on addressing these gaps, with several preclinical trials currently underway. The compound's potential as a multifunctional therapeutic agent continues to drive interest, and future studies are expected to further elucidate its applications in treating various diseases, including cancer and infectious diseases.

In conclusion, Cyclo(L-Ala-L-Ser) (155225-26-6) represents a compelling area of research in chemical biology and drug development. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable candidate for further investigation. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics.